Cas no 110718-88-2 (1,2-Benzisothiazole, 3,7-dimethyl-)
110718-88-2 structure
Product Name:1,2-Benzisothiazole, 3,7-dimethyl-
CAS No:110718-88-2
MF:C9H9NS
MW:163.239460706711
CID:3606042
PubChem ID:13952024
Update Time:2025-04-22
1,2-Benzisothiazole, 3,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisothiazole, 3,7-dimethyl-
- SCHEMBL8404469
- 3,7-Dimethylbenzo[d]isothiazole
- DTXSID901302888
- 110718-88-2
- 3,7-Dimethyl-1,2-benzisothiazole
-
- Inchi： 1S/C9H9NS/c1-6-4-3-5-8-7(2)10-11-9(6)8/h3-5H,1-2H3
- InChI Key： NJIQVLHCUCMCGB-UHFFFAOYSA-N
- SMILES： S1C2C(C)=CC=CC=2C(C)=N1
Computed Properties
- Exact Mass: 163.04557046g/mol
- Monoisotopic Mass: 163.04557046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 41.1Ų
1,2-Benzisothiazole, 3,7-dimethyl- Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
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